Cas no 2187435-46-5 (1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene)
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene is a halogenated aromatic compound featuring a bromoethynyl substituent, offering versatile reactivity for cross-coupling and functionalization reactions. Its molecular structure, incorporating chlorine and fluorine atoms at strategic positions, enhances its utility as a building block in pharmaceutical and agrochemical synthesis. The bromoethynyl group serves as a reactive handle for Sonogashira and other palladium-catalyzed couplings, enabling efficient derivatization. The electron-withdrawing effects of the halogens influence its electronic properties, making it valuable for designing advanced materials. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its precise halogenation pattern allows for selective modifications in complex molecular frameworks.
2187435-46-5 structure
Product Name:1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene
CAS No:2187435-46-5
MF:C8H3BrClF
MW:233.464823961258
MDL:MFCD31536745
CID:4711297
PubChem ID:137347135
Update Time:2025-10-15
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromoethynyl)-4-chloro-2-fluorobenzene
- D79956
- DTXSID101250277
- CS-0433747
- MFCD31536745
- 1-(Bromoethynyl)-4-chloro-2-fluorobenzene
- Benzene, 1-(2-bromoethynyl)-4-chloro-2-fluoro-
- AB90439
- 2187435-46-5
- 1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene
-
- MDL： MFCD31536745
- Inchi： 1S/C8H3BrClF/c9-4-3-6-1-2-7(10)5-8(6)11/h1-2,5H
- InChI Key： UHMAEITVYQXLOJ-UHFFFAOYSA-N
- SMILES： BrC#CC1C=CC(=CC=1F)Cl
Computed Properties
- Exact Mass: 231.90907 g/mol
- Monoisotopic Mass: 231.90907 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 233.46
- XLogP3: 3.9
- Topological Polar Surface Area: 0
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC400027-250mg |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 250mg |
£132.00 | 2025-02-21 | ||
| TRC | B188180-50mg |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 50mg |
$ 595.00 | 2022-06-07 | ||
| TRC | B188180-100mg |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 100mg |
$ 990.00 | 2022-06-07 | ||
| TRC | B188180-250mg |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 250mg |
$ 1975.00 | 2022-06-07 | ||
| Ambeed | A701528-100mg |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 95% | 100mg |
$402.0 | 2025-02-25 | |
| Ambeed | A701528-250mg |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 95% | 250mg |
$681.0 | 2025-02-25 | |
| Ambeed | A701528-1g |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 95% | 1g |
$1838.0 | 2025-02-25 | |
| Advanced ChemBlocks | P43607-100MG |
1-(2-bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 95% | 100MG |
$340 | 2023-09-16 | |
| Advanced ChemBlocks | P43607-250MG |
1-(2-bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 95% | 250MG |
$540 | 2023-09-16 | |
| Advanced ChemBlocks | P43607-1G |
1-(2-bromoethynyl)-4-chloro-2-fluorobenzene |
2187435-46-5 | 95% | 1G |
$1,720 | 2023-09-16 |
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene Suppliers
Amadis Chemical Company Limited
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(CAS:2187435-46-5)1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene
Order Number:A1007796
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:06
Price ($):362.0/613.0/1654.0
Email:sales@amadischem.com
1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2187435-46-5)1-(2-Bromoethynyl)-4-chloro-2-fluorobenzene
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):362.0/613.0/1654.0